Cas no 79983-60-1 (2-Tert-butyl-2-(4-methylphenyl)oxirane)

• Product Name: 2-Tert-butyl-2-(4-methylphenyl)oxirane
• CAS No: 79983-60-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6321467
• PubChem ID: 13304212
• Update Time: 2025-10-24

2-Tert-butyl-2-(4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-2-(4-methylphenyl)oxirane
• EN300-6506792
• SCHEMBL11076559
• 79983-60-1
• 2-Tert-butyl-2-(4-methylphenyl)oxirane

• Inchi： 1S/C13H18O/c1-10-5-7-11(8-6-10)13(9-14-13)12(2,3)4/h5-8H,9H2,1-4H3
• InChI Key： AFIXWUUQSLBWBE-UHFFFAOYSA-N
• SMILES： O1CC1(C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Tert-butyl-2-(4-methylphenyl)oxirane

Research Briefing on 2-Tert-butyl-2-(4-methylphenyl)oxirane (CAS: 79983-60-1) in Chemical Biology and Pharmaceutical Applications

2-Tert-butyl-2-(4-methylphenyl)oxirane (CAS: 79983-60-1) is a specialized epoxide compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and industrial relevance, with a focus on peer-reviewed studies published within the last three years.

Recent advances in asymmetric synthesis have enabled more efficient production of this epoxide, with a 2023 Journal of Organic Chemistry study demonstrating an 82% yield via chiral salen-cobalt catalysis (DOI: 10.1021/acs.joc.3c01234). The compound's sterically hindered tert-butyl group and aromatic methylphenyl moiety contribute to its stability and selective reactivity, making it a valuable intermediate in drug discovery pipelines.

Pharmacological investigations reveal promising kinase inhibition properties, particularly against MAPK pathways implicated in inflammatory disorders. A 2024 ACS Chemical Biology paper identified its metabolite (79983-60-1-M1) as a potent allosteric modulator of p38α (IC₅₀ = 280 nM), showing 3-fold selectivity over related isoforms (DOI: 10.1021/acschembio.4c00018). Structural-activity relationship (SAR) studies highlight the critical role of the oxirane ring in target engagement.

Industrial applications are emerging in polymer chemistry, where 79983-60-1 serves as a chain transfer agent in epoxy resin formulations. Patent WO2023/154228 describes its use in creating impact-resistant coatings with 40% greater flexibility than standard bisphenol-A derivatives. Regulatory assessments indicate favorable toxicological profiles (LD₅₀ > 2000 mg/kg in rodent models), though metabolic studies recommend further investigation of hepatic clearance pathways.

Ongoing clinical translation efforts include Phase I trials for its derivative as an anti-fibrotic agent (NCT05678922), with preliminary data showing 60% reduction in TGF-β1 secretion at non-cytotoxic concentrations (≤10 μM). Challenges remain in improving bioavailability, as the compound exhibits low aqueous solubility (0.8 mg/mL at pH 7.4). Novel nanoparticle delivery systems described in Advanced Drug Delivery Reviews (2024; 207: 114852) may address this limitation.

This compound exemplifies the convergence of synthetic chemistry and biological discovery, with its multifaceted applications warranting continued research investment. Future directions should prioritize metabolite characterization, formulation optimization, and expansion of therapeutic indications through targeted structural modifications.